Cas no 1803710-90-8 (Methyl 2-chloro-5-propionylbenzoate)

• Product Name: Methyl 2-chloro-5-propionylbenzoate
• CAS No: 1803710-90-8
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• CID: 4950846
• Update Time: 2025-06-08

Methyl 2-chloro-5-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-5-propionylbenzoate

• Inchi： 1S/C11H11ClO3/c1-3-10(13)7-4-5-9(12)8(6-7)11(14)15-2/h4-6H,3H2,1-2H3
• InChI Key： WDFOQTHCFMXCFU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)OC)C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 3.6
• Topological Polar Surface Area: 43.4

Additional information on Methyl 2-chloro-5-propionylbenzoate

Methyl 2-chloro-5-propionylbenzoate (CAS No. 1803710-90-8): An Overview and Recent Advances

Methyl 2-chloro-5-propionylbenzoate (CAS No. 1803710-90-8) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which consists of a benzene ring substituted with a chloro group at the 2-position and a propionyl group at the 5-position, with a methyl ester moiety attached to the carboxylic acid group.

The chemical formula of Methyl 2-chloro-5-propionylbenzoate is C₁₁H₁₁ClO₃, and its molecular weight is approximately 232.65 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available precursors such as 2-chloro-5-hydroxybenzoic acid and propionyl chloride, followed by esterification with methanol. The resulting product is a white crystalline solid that is soluble in common organic solvents like dichloromethane, ethyl acetate, and dimethylformamide.

In the pharmaceutical industry, Methyl 2-chloro-5-propionylbenzoate has shown promise as an intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential as a precursor for the development of novel anti-inflammatory agents and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of derivatives of Methyl 2-chloro-5-propionylbenzoate, which exhibited potent anti-inflammatory activity in vitro and in vivo models. These derivatives were found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making them potential candidates for the treatment of inflammatory diseases.

Beyond its pharmaceutical applications, Methyl 2-chloro-5-propionylbenzoate has also been investigated for its use in materials science. Researchers at the University of California, Berkeley, have utilized this compound as a building block for the synthesis of functional polymers with tunable properties. In a study published in Macromolecules in 2020, they demonstrated that copolymers derived from Methyl 2-chloro-5-propionylbenzoate exhibited excellent thermal stability and mechanical strength, making them suitable for applications in advanced materials such as coatings and adhesives.

The synthetic versatility of Methyl 2-chloro-5-propionylbenzoate has also been highlighted in several recent publications. A comprehensive review article in Tetrahedron Letters in 2019 discussed various synthetic strategies for preparing this compound and its derivatives. The review emphasized the importance of optimizing reaction conditions to achieve high yields and purity levels, which are crucial for downstream applications. Techniques such as microwave-assisted synthesis and catalytic methods have been shown to significantly enhance the efficiency and selectivity of these reactions.

In addition to its practical applications, the fundamental chemistry of Methyl 2-chloro-5-propionylbenzoate has been extensively studied to gain insights into its reactivity and stability. Computational methods have been employed to investigate the electronic structure and conformational preferences of this compound. A study published in Theoretical Chemistry Accounts in 2018 used density functional theory (DFT) calculations to predict the most stable conformers and transition states involved in key reactions involving Methyl 2-chloro-5-propionylbenzoate. These findings have provided valuable guidance for designing more efficient synthetic routes and understanding the underlying mechanisms of chemical transformations.

The environmental impact of chemicals like Methyl 2-chloro-5-propionylbenzoate is another area of growing interest. Researchers at the University of Michigan conducted an environmental risk assessment study published in Environmental Science & Technology in 2017. The study evaluated the biodegradability, toxicity, and ecotoxicity of this compound under various environmental conditions. The results indicated that while Methyl 2-chloro-5-propionylbenzoate is not highly toxic to aquatic organisms at low concentrations, it may pose risks if released into the environment at higher levels. Therefore, proper handling and disposal practices are essential to minimize potential environmental impacts.

In conclusion, Methyl 2-chloro-5-propionylbenzoate (CAS No. 1803710-90-8) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique chemical properties make it an attractive candidate for further research and development in areas such as pharmaceuticals, materials science, and chemical synthesis. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.